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Compound of Interest

Compound Name: 2-MeS-ATP

Cat. No.: B15571884

Get Quote

For researchers, scientists, and drug development professionals, the purinergic agonist 2-

Methylthioadenosine 5'-triphosphate (2-MeS-ATP) is a powerful tool for investigating P2Y

receptor signaling. However, its unique properties can present challenges in experimental

design and execution. This technical support center provides troubleshooting guides and

frequently asked questions to ensure the successful preparation and application of 2-MeS-ATP
in your research.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for dissolving 2-MeS-ATP?

A1: The tetrasodium salt of 2-MeS-ATP is readily soluble in water.[1][2][3] It is recommended to

use high-purity, sterile water to prepare stock solutions. While some sources suggest solubility

in PBS (pH 7.2) is around 10 mg/mL, preparing the initial concentrated stock in water is

generally the most reliable method.[3]

Q2: What is the recommended concentration for a stock solution?

A2: A stock solution of 10 mM 2-MeS-ATP in water is a common and practical concentration.[2]

Some suppliers even provide the compound pre-dissolved at this concentration.[2] For specific
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applications, higher concentrations of up to 100 mM in water have been reported.[1]

Q3: How should I store 2-MeS-ATP, both as a solid and in solution?

A3: As a solid, 2-MeS-ATP should be stored desiccated at -20°C.[1][2] Aqueous stock solutions

should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at

-20°C or -80°C. Under these conditions, neutral aqueous solutions of ATP are generally stable

for at least a year.

Q4: Is 2-MeS-ATP stable in physiological buffers and cell culture media?

A4: Like ATP, 2-MeS-ATP is susceptible to hydrolysis, especially at acidic or basic pH. It is

most stable in aqueous solutions with a pH between 6.8 and 7.4. When diluted in physiological

buffers or cell culture media for experiments, it is best to prepare the working solutions fresh for

each experiment to minimize degradation.

Q5: What are the primary cellular targets of 2-MeS-ATP?

A5: 2-MeS-ATP is a potent agonist for several P2Y purinergic receptors, particularly the P2Y1,

P2Y12, and P2Y13 subtypes. It is often used to study platelet aggregation, immune responses,

and neurotransmission.

Data Presentation: Solubility of 2-MeS-ATP
Solvent Form Temperature Concentration Reference

Water Tetrasodium Salt
Room

Temperature
Up to 100 mM [1]

Water Tetrasodium Salt Not Specified

Soluble

(Supplied at 10

mM)

[2]

PBS (pH 7.2) Tetrasodium Salt Not Specified ~10 mg/mL [3]

Ethanol
Disodium Salt

(ATP)
25°C <1 mg/mL

DMSO
Disodium Salt

(ATP)
25°C <1 mg/mL
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Note: Data for ethanol and DMSO are for the related compound Adenosine-5'-triphosphate

(ATP) disodium salt and are provided as an estimate of the expected poor solubility of 2-MeS-
ATP in these solvents.

Experimental Protocols
Preparation of a 10 mM 2-MeS-ATP Stock Solution
Materials:

2-MeS-ATP tetrasodium salt powder

Sterile, nuclease-free water

1 M NaOH solution, sterile

pH indicator strips or a calibrated pH meter

0.22 µm sterile syringe filter

Sterile, low-retention microcentrifuge tubes

Methodology:

Weighing: In a sterile environment, accurately weigh the desired amount of 2-MeS-ATP
powder.

Dissolution: Dissolve the powder in a minimal volume of sterile water. For example, to

prepare a 10 mM solution, dissolve 6.41 mg of 2-MeS-ATP (MW: 641.2 g/mol ) in a final

volume of 1 mL of water.

pH Adjustment: The initial solution will be mildly acidic. Carefully titrate the solution with 1 M

NaOH to a final pH of approximately 7.5. Monitor the pH closely using pH strips or a pH

meter. Avoid making the solution basic, as this can accelerate hydrolysis.

Sterile Filtration: To ensure sterility, filter the solution through a 0.22 µm syringe filter into a

sterile container.

Concentration Verification (Optional but Recommended):
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Prepare a high dilution of the stock solution in a suitable buffer (e.g., 1:1000).

Measure the absorbance at 275 nm using a UV-Vis spectrophotometer.

Calculate the precise concentration using the molar extinction coefficient of 2-MeS-ATP
(ε₂₇₅). Note: The exact extinction coefficient may vary slightly between suppliers; refer to

the product datasheet for the specific value.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, low-

retention microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15571884/docs?utm_src=pdf-body#navigating-the-nuances-of-2-mes-atp-a-technical-support-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-MeS-ATP P2Y1
 binds to Gq

(α, β, γ subunits)
 activates Phospholipase C

(PLC)
 activates

PIP2
 cleaves

IP3

DAG

Endoplasmic
Reticulum

 binds to
IP3 receptor on

Protein Kinase C
(PKC)

 activates

Ca²⁺
Release  activates

Downstream
Cellular Responses

(e.g., Platelet Shape Change)

 phosphorylates
targets leading to

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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